3-[7-chloro-2-(4-fluorophenyl)-1H-indol-3-yl]propanoic acid

• IUPAC Name: 3-[7-chloro-2-(4-fluorophenyl)-1H-indol-3-yl]propanoic acid
• InChI: InChI=1S/C17H13ClFNO2/c18-14-3-1-2-12-13(8-9-15(21)22)16(20-17(12)14)10-4-6-11(19)7-5-10/h1-7,20H,8-9H2,(H,21,22)
• InChI Key: NIBPXVQRLRTNMT-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C(C(=C1)Cl)NC(=C2CCC(=O)O)C3=CC=C(C=C3)F
• Molecular Formula: C17H13ClFNO2
• Molecular Weight: 317.7 g/mol

Description

The compound “3-[7-chloro-2-(4-fluorophenyl)-1H-indol-3-yl]propanoic acid” is a complex organic molecule. It contains an indole nucleus, which is a common structure found in many bioactive compounds. Indole derivatives have been found to possess various biological activities, including antiviral, anti-inflammatory, anticancer, anti-HIV, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities.

Molecular Structure Analysis

The molecular structure of this compound is complex, with a fluorophenyl group attached to an indole nucleus, which is further attached to a propanoic acid group. The indole nucleus is aromatic in nature, with 10 π-electrons (two from a lone pair on nitrogen and eight from double bonds).

Scientific Research Applications

Cancer Treatment

. .

Antimicrobial Applications

. They can be used to develop new antimicrobial agents, which could be particularly useful in the fight against antibiotic-resistant bacteria.

Anti-Inflammatory Applications

. They could potentially be used in the development of new anti-inflammatory drugs.

Antiviral Applications

. They could potentially be used in the development of new antiviral drugs.

Antidiabetic Applications

. They could potentially be used in the development of new antidiabetic drugs.

Antimalarial Applications

. They could potentially be used in the development of new antimalarial drugs.

Neurological Disorder Treatment

. They could potentially be used in the development of new treatments for these disorders.

Plant Growth Regulation

. This suggests that indole derivatives could potentially be used in the regulation of plant growth.

Future Directions

Indole derivatives have diverse biological activities and have immense potential to be explored for newer therapeutic possibilities. Therefore, “3-[7-chloro-2-(4-fluorophenyl)-1H-indol-3-yl]propanoic acid”, being an indole derivative, could be a potential candidate for future research in drug discovery and development.

Mechanism of Action

Target of Action

It’s known that indole derivatives, which this compound is a part of, have been found in many important synthetic drug molecules and bind with high affinity to multiple receptors . These receptors are often involved in a variety of biological activities, including antiviral, anti-inflammatory, anticancer, anti-HIV, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities .

Mode of Action

Indole derivatives are known to interact with their targets in a way that influences a variety of biological activities . The interaction often involves binding to the active site of the target, leading to changes in the target’s function.

Biochemical Pathways

Indole derivatives are known to influence a variety of biological activities, suggesting that they may affect multiple biochemical pathways .

Result of Action

Given the broad range of biological activities associated with indole derivatives, it’s likely that the effects are diverse and depend on the specific target and biological context .